Cas no 819080-12-1 (2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol)

2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol structure
819080-12-1 structure
Product Name:2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol
CAS No:819080-12-1
MF:C9H9F3O2
MW:206.161773443222
CID:6627568
PubChem ID:68242325
Update Time:2024-01-08

2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL12323306
    • 2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol
    • 819080-12-1
    • 1,4-Benzenedimethanol, α-(trifluoromethyl)-
    • Inchi: 1S/C9H9F3O2/c10-9(11,12)8(14)7-3-1-6(5-13)2-4-7/h1-4,8,13-14H,5H2
    • InChI Key: BKYFNHBGNQNVGF-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(CO)=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 206.05546401g/mol
  • Monoisotopic Mass: 206.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.367±0.06 g/cm3(Predicted)
  • Boiling Point: 307.5±42.0 °C(Predicted)
  • pka: 11.87±0.10(Predicted)
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